1-(3-chlorophenyl)-4-(3-ethoxy-4-hydroxybenzylidene)-3,5-pyrazolidinedione
Overview
Description
1-(3-chlorophenyl)-4-(3-ethoxy-4-hydroxybenzylidene)-3,5-pyrazolidinedione, also known as chalcone derivative, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(3-chlorophenyl)-4-(3-ethoxy-4-hydroxybenzylidene)-3,5-pyrazolidinedione derivative is complex and varies depending on its specific application. In general, this compound derivative exerts its pharmacological effects by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. Chalcone derivative has been shown to inhibit the activity of various enzymes, including COX-2, lipoxygenase, and acetylcholinesterase, which are involved in the regulation of inflammation and neurodegeneration.
Biochemical and Physiological Effects:
Chalcone derivative has been shown to exert various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective effects. In vitro and in vivo studies have demonstrated that this compound derivative can scavenge free radicals and inhibit lipid peroxidation, thereby protecting cells from oxidative stress. Chalcone derivative has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and reduce the expression of adhesion molecules, such as ICAM-1 and VCAM-1, which are involved in the regulation of inflammation. Moreover, this compound derivative has been reported to enhance the survival and differentiation of neuronal cells, suggesting its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(3-chlorophenyl)-4-(3-ethoxy-4-hydroxybenzylidene)-3,5-pyrazolidinedione derivative is its broad spectrum of pharmacological activities, which makes it a promising candidate for the development of novel therapeutic agents. Chalcone derivative is also relatively easy to synthesize and purify, which facilitates its use in laboratory experiments. However, one of the main limitations of this compound derivative is its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo. Moreover, this compound derivative can exhibit cytotoxic effects at high concentrations, which can complicate its use in cell-based assays.
Future Directions
There are several future directions for the research on 1-(3-chlorophenyl)-4-(3-ethoxy-4-hydroxybenzylidene)-3,5-pyrazolidinedione derivative. One of the most promising directions is the development of this compound derivative-based therapeutic agents for the treatment of various diseases, including cancer, neurodegenerative diseases, and inflammatory disorders. Another future direction is the optimization of the synthesis method to improve the yield and purity of this compound derivative. Moreover, the elucidation of the structure-activity relationship of this compound derivative can provide insights into its pharmacological properties and facilitate the design of more potent and selective analogs. Finally, the development of novel formulations and delivery systems can improve the bioavailability and efficacy of this compound derivative in vivo.
Scientific Research Applications
Chalcone derivative has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, 1-(3-chlorophenyl)-4-(3-ethoxy-4-hydroxybenzylidene)-3,5-pyrazolidinedione derivative has been shown to possess significant antimicrobial, antifungal, antitumor, and anti-inflammatory activities. In pharmacology, this compound derivative has been reported to exhibit potent antioxidant and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases. In material science, this compound derivative has been used as a precursor for the synthesis of various organic semiconductors.
Properties
IUPAC Name |
(4Z)-1-(3-chlorophenyl)-4-[(3-ethoxy-4-hydroxyphenyl)methylidene]pyrazolidine-3,5-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O4/c1-2-25-16-9-11(6-7-15(16)22)8-14-17(23)20-21(18(14)24)13-5-3-4-12(19)10-13/h3-10,22H,2H2,1H3,(H,20,23)/b14-8- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQEMYDVBZOWFAX-ZSOIEALJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC(=CC=C3)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C\2/C(=O)NN(C2=O)C3=CC(=CC=C3)Cl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.